5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde
Description
“5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde” is a chemical compound with the molecular formula C13H10N2OS and a molecular weight of 242.3 . It is listed under CAS No. 890094-05-0 .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde”, has been a topic of interest in recent years . Various strategies have been developed, including heterocyclization of different substrates . The condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
The molecular structure of “5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde” includes a thiophene ring, which is a five-membered ring made up of one sulfur atom . It also contains a benzimidazole group and a carbaldehyde group .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives . The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde” include its molecular formula (C13H10N2OS), molecular weight (242.3), and its CAS number (890094-05-0) .Safety and Hazards
The safety data sheet for thiophene indicates that it is a hazardous chemical. It is highly flammable, harmful if swallowed, and causes serious eye irritation . It is advised to handle it with care, using protective gloves, clothing, and eye/face protection . In case of contact with skin or eyes, it is recommended to rinse immediately with plenty of water .
Future Directions
Thiophene-based analogs, including “5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde”, have been attracting a growing number of scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on developing new synthesis strategies and exploring their biological activities.
properties
IUPAC Name |
5-(benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS/c16-7-10-5-11(17-8-10)6-15-9-14-12-3-1-2-4-13(12)15/h1-5,7-9H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIMDMFUSQJPNQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=CC(=CS3)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1H-benzimidazol-1-ylmethyl)thiophene-3-carbaldehyde | |
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